8-BR-PET-CGMP SODIUM SALT
8-BR-PET-CGMP SODIUM SALT
Brand Name:
Vulcanchem
CAS No.:
144510-04-3
VCID:
VC0115069
InChI:
InChI=1S/C18H15BrN5O7P/c19-17-21-11-14(24(17)16-12(25)13-10(30-16)7-29-32(27,28)31-13)22-18-20-9(6-23(18)15(11)26)8-4-2-1-3-5-8/h1-6,10,12-13,16,25H,7H2,(H,20,22)(H,27,28)/t10-,12-,13-,16-/m1/s1
SMILES:
C1C2C(C(C(O2)N3C4=C(C(=O)N5C=C(NC5=N4)C6=CC=CC=C6)N=C3Br)O)OP(=O)(O1)O
Molecular Formula:
C18H14BrN5NaO7P
Molecular Weight:
546.2
8-BR-PET-CGMP SODIUM SALT
CAS No.: 144510-04-3
Main Products
VCID: VC0115069
Molecular Formula: C18H14BrN5NaO7P
Molecular Weight: 546.2
| CAS No. | 144510-04-3 |
|---|---|
| Product Name | 8-BR-PET-CGMP SODIUM SALT |
| Molecular Formula | C18H14BrN5NaO7P |
| Molecular Weight | 546.2 |
| IUPAC Name | 3-[(4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-2-bromo-6-phenyl-5H-imidazo[1,2-a]purin-9-one |
| Standard InChI | InChI=1S/C18H15BrN5O7P/c19-17-21-11-14(24(17)16-12(25)13-10(30-16)7-29-32(27,28)31-13)22-18-20-9(6-23(18)15(11)26)8-4-2-1-3-5-8/h1-6,10,12-13,16,25H,7H2,(H,20,22)(H,27,28)/t10-,12-,13-,16-/m1/s1 |
| SMILES | C1C2C(C(C(O2)N3C4=C(C(=O)N5C=C(NC5=N4)C6=CC=CC=C6)N=C3Br)O)OP(=O)(O1)O |
| PubChem Compound | 10029761 |
| Last Modified | Dec 19 2021 |
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